Cas no 1354954-37-2 (1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1354954-37-2
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• MDL: MFCD20441610
• CID: 4592627
• PubChem ID: 54595401
• Update Time: 2025-07-22

1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one
• Ethanone, 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoro-

• MDL： MFCD20441610
• Inchi： 1S/C13H11F3N2O/c1-8-11(12(19)13(14,15)16)9(2)18(17-8)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： BILREAOGAADGTO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)N(C2=CC=CC=C2)N=C1C)C(F)(F)F

Additional information on 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one

Introduction to 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1354954-37-2)

1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1354954-37-2) is a multifunctional compound with significant potential in various fields of chemistry and pharmaceuticals. This compound is characterized by its unique molecular structure, which combines a pyrazole ring with a trifluoromethyl ketone moiety. The presence of these functional groups endows the molecule with diverse chemical and biological properties, making it an intriguing subject for both academic research and industrial applications.

The pyrazole ring in 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one is a well-known pharmacophore that has been extensively studied for its biological activities. Pyrazoles are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and antipyretic properties. The substitution pattern on the pyrazole ring, particularly the presence of methyl and phenyl groups, further modulates these activities and enhances the compound's potency and selectivity.

The trifluoromethyl ketone moiety in 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one is another key feature that contributes to its unique properties. Trifluoromethyl groups are known for their electron-withdrawing effects and high lipophilicity, which can significantly influence the compound's physicochemical properties and biological activity. These properties make the compound particularly interesting for drug discovery and development.

Recent studies have highlighted the potential of 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

In another study conducted by researchers at the University of California, it was found that 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one has significant antioxidant properties. The compound was shown to effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a potential therapeutic agent for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The structural versatility of 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one also makes it an attractive starting point for synthetic chemistry. Chemists can modify the molecule through various functional group manipulations to explore new derivatives with enhanced or altered properties. For example, substituting different groups on the phenyl ring or introducing additional functional groups can lead to compounds with improved pharmacokinetic profiles or enhanced selectivity for specific targets.

In the context of drug development, 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one has shown promise in preclinical studies. Its ability to cross biological membranes due to its lipophilic nature and its stability under physiological conditions make it a suitable candidate for further investigation. Clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions.

Beyond its pharmaceutical applications, 1-(3,5-dimethyl-1H-pyrazol--4--yl)--trifluoroethan--one has also found use in other areas of chemistry. In materials science, the compound's unique electronic properties make it a valuable component in the development of advanced materials such as polymers and coatings. Additionally, its reactivity with various functional groups makes it a useful intermediate in organic synthesis.

In conclusion, 1-(3,5-dimethyl--pyrazol--4--yl)--trifluoroethan--one (CAS No. 1354954--7--)) is a versatile compound with a wide range of potential applications in both academic research and industrial settings. Its unique combination of functional groups provides a solid foundation for further exploration and development in fields such as medicinal chemistry, materials science, and organic synthesis. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.